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Compound of Interest

Compound Name: (±)11(12)-EET

Cat. No.: B1152365

Get Quote

For researchers, scientists, and professionals in the field of drug development, ensuring

rigorous safety protocols and proper chemical handling is paramount. This guide provides

essential, immediate safety and logistical information for the proper disposal of (±)11(12)-

Epoxyeicosatrienoic acid ((±)11(12)-EET), a critical signaling molecule in various physiological

processes. Adherence to these procedures is vital for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Chemical and Physical Properties
A thorough understanding of the substance's properties is the foundational step in ensuring its

safe handling and disposal. The following table summarizes the key characteristics of

(±)11(12)-EET.
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Property Value

CAS Number 87173-81-7[1]

Molecular Formula C₂₀H₃₂O₃[1][2]

Molecular Weight 320.5 g/mol [1]

Physical State
Typically supplied as a solution in an organic

solvent (e.g., ethanol)[1][3]

Solubility
DMF: 50 mg/ml, DMSO: 50 mg/ml, Ethanol: 50

mg/ml, PBS (pH 7.2): 1 mg/ml[1]

Storage
Store in a freezer as per supplier

recommendations.

Hazard Identification and Safety Precautions
While (±)11(12)-EET itself may not be classified as hazardous, it is often supplied in a

flammable solvent, which constitutes the primary hazard.[3] Therefore, it is crucial to handle

this compound with the care afforded to all research chemicals.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[4]

Hand Protection: Use chemically resistant gloves, such as nitrile rubber.[3][4]

Body Protection: A lab coat or other protective clothing is mandatory.[3][4]

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Avoid all contact with skin, eyes, and clothing.[4]

Refrain from eating, drinking, or smoking when handling the substance.[4]

Wash hands thoroughly after handling.[4]
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Keep the compound away from oxidizing agents, acids, and bases.[4]

Step-by-Step Disposal Protocol
The recommended method for the disposal of (±)11(12)-EET involves collection by a licensed

hazardous waste management service. Chemical inactivation is generally not recommended in

a standard laboratory setting due to the potential for hazardous byproducts.

1. Waste Collection:

Collect waste containing (±)11(12)-EET and any contaminated materials (e.g., pipette tips,

absorbent paper) in a designated, properly labeled, and sealed waste container.[4] The

container should be compatible with the solvent used.

2. Spill Management:

In the event of a spill, immediately alert personnel in the vicinity.

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[4]

Carefully collect the absorbed material into a labeled hazardous waste container.[4]

Thoroughly clean the spill area.

Prevent the spilled material from entering drains or waterways.[4]

3. Final Disposal:

All chemical waste must be disposed of in strict accordance with local, state, and federal

regulations.[4]

Contact your institution's Environmental Health and Safety (EHS) office for specific guidance

on chemical waste disposal procedures.[4]

Do not dispose of (±)11(12)-EET down the drain or in regular trash.[4]
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Start: Handling (±)11(12)-EET
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Caption: Disposal workflow for (±)11(12)-EET.
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This guide is intended to provide a clear and actionable framework for the safe disposal of

(±)11(12)-EET. Always consult your institution's specific safety protocols and the

manufacturer's Safety Data Sheet (SDS) for the most comprehensive information. By adhering

to these guidelines, you contribute to a safer research environment for yourself and your

colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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